2-Bromo-1-(2-chloroethoxy)-4-fluorobenzene

• CAS No.: 922728-20-9
• Molecular Formula: C8H7BrClFO
• Molecular Weight: 253.49 g/mol
• IUPAC Name: 2-bromo-1-(2-chloroethoxy)-4-fluorobenzene
• InChI: InChI=1S/C8H7BrClFO/c9-7-5-6(11)1-2-8(7)12-4-3-10/h1-2,5H,3-4H2
• InChI Key: VUTYOPBLIPXIIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)OCCCl

Description

2-Bromo-1-(2-chloroethoxy)-4-fluorobenzene is a useful research compound. Its molecular formula is C8H7BrClFO and its molecular weight is 253.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of toluene-4-sulfonic acid 2-chloroethyl ester (2.80 g, 11.93 mmol) in anhydrous N,N-dimethylformamide (10 ml) was added 2-bromo-4-fluorophenol (2.73 g, 14.30 mmol), and potassium carbonate (3.30 g, 23.90 mmol). The resulting solution was then heated at 50° C. with stirring for 6 hours. After cooling to room temperature, the reaction mixture was diluted with sodium hydroxide (1M aqueous solution, 30 ml) and tert-butyldimethyl ether (50 ml) was added. The layers were separated and the organic extract was washed with saturated brine solution (30 ml), prior to being dried over anhydrous MgSO4 (s), filtered and evaporated in vacuo. Purification by column chromatography eluting with ethyl acetate:heptane 1:99 to 10:90 afforded the title compound as a colourless oil (1.50 g, 50%).